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Introduction

Dodecahydroterphenyl, a fully hydrogenated terphenyl, is a high-boiling point, thermally
stable liquid utilized in demanding applications requiring high-temperature performance.[1][2]
Its saturated molecular structure imparts excellent chemical inertness and a high resistance to
thermal degradation, making it a candidate as a plasticizer for high-performance polymers such
as Polyether Ether Ketone (PEEK) and polyimides.[1] These polymers are known for their
exceptional mechanical strength, thermal stability, and chemical resistance, but can be
challenging to process due to their high melt viscosities and glass transition temperatures (Tg).
[3][4] The incorporation of a suitable plasticizer like dodecahydroterphenyl can enhance their
processability and modify their physical properties.[2]

This document provides detailed application notes and experimental protocols for the use of
dodecahydroterphenyl as a plasticizer in high-performance polymers.

Mechanism of Action

Plasticizers function by inserting themselves between polymer chains, thereby increasing the
free volume and reducing the intermolecular forces.[5] This leads to a decrease in the glass
transition temperature (Tg), melt viscosity, and elastic modulus, resulting in increased flexibility
and easier processing.[5] For high-performance polymers, a plasticizer must exhibit high
thermal stability to withstand the high processing temperatures required for these materials
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without degradation.[6] Dodecahydroterphenyl, with its high boiling point and thermal stability,

is well-suited for this purpose.[1]

A simplified representation of the plasticization mechanism is illustrated below.
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Caption: Mechanism of Polymer Plasticization.

Quantitative Data

While specific quantitative data for dodecahydroterphenyl as a plasticizer for PEEK and

polyimides is not extensively available in open literature, the expected effects based on

plasticizer theory are summarized below. The following tables provide a general overview of the

anticipated changes in polymer properties upon the addition of a high-temperature plasticizer
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like dodecahydroterphenyl. Researchers should consider this as a guideline and perform

their own characterization for specific formulations.

Table 1: Expected Effect of Dodecahydroterphenyl on the Thermal Properties of High-

Performance Polymers

Plasticized Polymer

Propert Unplasticized Polymer
S s e (Expected)

Glass Transition Temperature High (>140 °C for PEEK,

o Decreased
(Tg) >300°C for Polyimides)[4][7]
Melt Viscosity High Decreased

Maintained (due to high

Thermal Stability Excellent thermal stability of

dodecahydroterphenyl)

Table 2: Expected Effect of Dodecahydroterphenyl on the Mechanical Properties of High-

Performance Polymers

Plasticized Polymer

Property Unplasticized Polymer

(Expected)
Tensile Strength High Decreased
Tensile Modulus High Decreased
Elongation at Break Low to Moderate Increased
Hardness High Decreased

Experimental Protocols
Protocol 1: Melt Blending of Dodecahydroterphenyl with

PEEK

This protocol describes a general procedure for the incorporation of dodecahydroterphenyl

into PEEK via melt extrusion.

© 2025 BenchChem. All rights reserved.

3/8

Tech Support


https://www.benchchem.com/product/b1344602?utm_src=pdf-body
https://www.benchchem.com/product/b1344602?utm_src=pdf-body
https://www.specialchem.com/plastics/guide/polyimide-pi-plastic
https://3druck.com/en/press-releases-2/3d-printing-application-for-the-automotive-sector-thanks-to-peek-4948643/
https://www.benchchem.com/product/b1344602?utm_src=pdf-body
https://www.benchchem.com/product/b1344602?utm_src=pdf-body
https://www.benchchem.com/product/b1344602?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1344602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Materials:

o Polyether Ether Ketone (PEEK) powder or pellets (dried in a vacuum oven at 150°C for at
least 4 hours prior to use)[8]

o Dodecahydroterphenyl (CAS 61788-32-7)[2]
Equipment:

o Twin-screw extruder with a high-temperature configuration (capable of reaching at least
400°C)[8]

o Gravimetric or volumetric feeders for polymer and liquid

e Cooling bath

o Pelletizer

« Injection molding machine or compression molding press (for sample preparation)
Procedure:

o Preparation: Ensure PEEK is thoroughly dried to prevent hydrolytic degradation during
processing.

o Extruder Setup: Set the temperature profile of the extruder barrels to gradually increase from
the feed zone to the die. A typical profile for PEEK is 350°C to 400°C.[8]

e Blending:

o Feed the dried PEEK powder or pellets into the main hopper of the extruder using a
calibrated feeder.

o Inject the dodecahydroterphenyl into a downstream port of the extruder barrel using a
precision liquid injection pump. This ensures the polymer is fully melted before the
plasticizer is introduced.
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o The concentration of dodecahydroterphenyl can be varied (e.g., 1-10% by weight) to
study its effect on the final properties.

o Extrusion: The molten blend is extruded through a die into a cooling bath (typically water).

o Pelletization: The solidified strand is then fed into a pelletizer to produce plasticized PEEK
pellets.

o Sample Preparation: The resulting pellets can be dried and then used for characterization or
further processing, such as injection molding or compression molding, to create test
specimens.
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]

Click to download full resolution via product page

Caption: Melt Blending Workflow.
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Protocol 2: Characterization of Plasticized High-
Performance Polymers

This protocol outlines the standard methods for evaluating the properties of the plasticized
polymers.

1. Thermal Analysis:

 Differential Scanning Calorimetry (DSC): To determine the glass transition temperature (TQ)
and melting temperature (Tm). A typical heating rate is 10°C/min under a nitrogen
atmosphere.[1]

e Thermogravimetric Analysis (TGA): To assess the thermal stability of the plasticized polymer.
Atypical heating rate is 10°C/min in both nitrogen and air atmospheres.[1]

2. Mechanical Testing:

o Tensile Testing (ASTM D638): To measure tensile strength, tensile modulus, and elongation
at break of injection-molded or compression-molded dog-bone specimens.

o Hardness Testing (ASTM D2240): To determine the Shore D hardness of the material.
3. Rheological Analysis:
e Melt Flow Index (MFI) (ASTM D1238): To measure the ease of flow of the molten polymer.

o Capillary Rheometry: To determine the viscosity of the polymer melt at different shear rates
and temperatures.

Safety Precautions

» Always handle dodecahydroterphenyl in a well-ventilated area and wear appropriate
personal protective equipment (PPE), including gloves and safety glasses.

o High-temperature processing of polymers should be conducted with adequate exhaust
ventilation to remove any potential fumes.
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o Consult the Safety Data Sheet (SDS) for dodecahydroterphenyl and the specific high-
performance polymer being used for detailed safety information.

Conclusion

Dodecahydroterphenyl holds promise as a high-temperature plasticizer for modifying the
properties of high-performance polymers like PEEK and polyimides. Its inherent thermal
stability makes it compatible with the high processing temperatures required for these
materials. The provided protocols offer a starting point for researchers to explore the effects of
dodecahydroterphenyl on the processability and performance of these advanced materials. It
Is crucial to conduct thorough characterization to determine the optimal concentration and
processing conditions for any specific application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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